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Compound of Interest

Compound Name: 2-Ethylhexyl cinnamate
CAS No.: 16397-78-7
Cat. No.: B095782
Get Quote
. J

CAS No: 5466-77-3 Synonyms: Octinoxate, Octyl methoxycinnamate, Eusolex 2292 Physical
State: Viscous, pale yellow liquid

Executive Safety Summary

For Senior Researchers & Lab Managers: While 2-Ethylhexyl cinnamate is widely recognized
as a UV filter in consumer sunscreens, handling the pure, analytical-grade substance (100%
concentration) in a research setting presents distinct risks often overlooked due to its
commercial familiarity.

The primary operational hazards are aquatic toxicity (requiring strict waste segregation) and
viscosity-related handling errors (leading to splashes and contamination). Unlike volatile
solvents, this compound is lipophilic and persistent; spills are difficult to clean and pose long-
term environmental liability.

Core Directive: Treat as a Class 9 Miscellaneous Dangerous Good (Environmentally
Hazardous) regardless of volume.
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Hazard Identification & Risk Assessment

Before selecting PPE, we must define the specific threats. This compound is not acutely fatal to

humans but is a sensitizer and an environmental toxin.

o Operational
Hazard Category GHS Code Description L
Implication
Toxic to aquatic life CRITICAL: Zero-
Environmental H411 with long lasting discharge policy. No
effects.[1][2] sink disposal.
Direct skin contact
May cause an allergic ~ must be prevented to
Health H317 ] ) ] L
skin reaction.[2][3] avoid sensitization
over time.
Viscous nature
Causes serious eye increases "stickiness"
Health H319 o
irritation.[1][2] upon eye contact;
difficult to rinse.
Low fire risk under
_ Flash Point > 100°C normal lab conditions,
Physical N/A

(Combustible).

but avoid open

flames.

Personal Protective Equipment (PPE) Matrix
Glove Selection Logic (Permeation vs. Degradation)

Recommendation:Nitrile is the superior choice over Latex.

+ Why? 2-Ethylhexyl cinnamate is a lipophilic ester. Natural rubber latex is susceptible to
swelling and permeation by organic esters. Nitrile provides a more robust barrier against

lipid-soluble compounds.
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PPE Component

Specification

Rationale

Hand Protection

Nitrile (= 0.11 mm)

Excellent resistance to
oils/esters. Change every 60
mins or immediately after

splash.

Eye Protection

Safety Goggles (Indirect Vent)

Preferred over safety glasses
due to the liquid's viscosity. If a
splash occurs, the oil adheres
to skin/eyes, making standard

rinsing slower.

Body Protection

Lab Coat (Cotton/Poly blend)

Standard protection. If
handling >1L, use a chemical-

resistant apron (Tyvek®).

Respiratory

Fume Hood (Standard)

Low vapor pressure (< 1 Pa @
20°C) means inhalation risk is
low unless heating or

aerosolizing.

PPE Decision Logic Diagram

The following decision tree illustrates the escalation of PPE based on experimental conditions.
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Experimental Condition

Standard Bench Handling Heated Process Bulk Transfer
(Ambient Temp, <500mL) (>60°C) or Aerosolization (>1 Liter)
PPE: Nitrile Gloves + Safety Glasses PPE: Nitrile (Double) + Goggles + Respirator (P95) PPE: Nitrile (Long Cuff) + Goggles + Apron
Engineering: Fume Hood optional Engineering: Fume Hood REQUIRED Engineering: Secondary Containment Tray

Click to download full resolution via product page
Caption: PPE escalation logic based on thermal state and volume of 2-Ethylhexyl cinnamate.

Operational Protocol: Handling & Dispensing
The Viscosity Challenge

2-Ethylhexyl cinnamate is an oil. Standard air-displacement pipettes often result in under-
dosing and dripping because the liquid clings to the tip.

Optimized Dispensing Steps:

o Use Positive Displacement Pipettes: If unavailable, use "Reverse Pipetting” technique with
standard tips to ensure accuracy and prevent dripping.

o Glassware Choice: Use glass over plastic where possible to minimize adsorption, though
high-density polyethylene (HDPE) is compatible for storage.

 Light Sensitivity: Store in amber glass or wrap containers in foil. This compound degrades
under UV light (photo-instability), which alters its chemical profile.

Lifecycle Workflow Diagram
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This workflow ensures chain-of-custody safety from receipt to disposal.

Do NOT Flush

5. Waste Segregation
(Non-Halogenated Organic)

1. Receipt & Check Acclimate

(Verify CAS 5466-77-3)

2. Storage
(Amber Glass, <25°C, Dark)

Excess/Wipes

3. Dispensing
(Fume Hood, Secondary Cont.)

Click to download full resolution via product page

Caption: Cradle-to-grave workflow emphasizing light protection and waste segregation.

Emergency Response & Disposal
Spill Management (The "Oil" Factor)

Because this substance is hydrophobic, water-based cleanup is ineffective and will only spread
the contamination.

Isolate: Evacuate the immediate area if the spill is >100mL.

e Contain: Use hydrophobic absorbent pads (white oil-only pads) or vermiculite. Do not use
water.[3]

e Solvent Wipe: After absorbing the bulk liquid, clean the surface with Ethanol (70%) or
Isopropanol. The cinnamate ester is soluble in alcohol, which aids in removing the oily
residue.

e Soap & Water: Final wash with detergent and water.

Disposal Strategy (Zero Discharge)

o Classification: Hazardous Chemical Waste (Ecotoxic).
¢ Container: Collect in "Non-Halogenated Organic Waste" containers.

» Prohibition:NEVER pour down the sink. Even small amounts can be toxic to aquatic
organisms in local water treatment outputs.
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o Contaminated Solids: Pipette tips, wipes, and gloves with visible residue must be disposed
of as solid hazardous waste, not regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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